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Compound of Interest |

N-(3-
Compound Name: ethoxyphenyl)cyclohexanecarboxa
mide

Cat. No.: B268000

\ J

An In-depth Technical Guide to N-(3-ethoxyphenyl)cyclohexanecarboxamide

For professionals in research, chemical synthesis, and drug development, this document
provides a comprehensive overview of the chemical properties, synthesis, and potential
biological relevance of N-(3-ethoxyphenyl)cyclohexanecarboxamide.

Chemical Properties and Data

While specific experimental data for N-(3-ethoxyphenyl)cyclohexanecarboxamide is not
readily available in public databases, its properties can be reliably predicted based on its
constituent functional groups and the known properties of analogous compounds.

Table 1: Calculated Physicochemical Properties of N-(3-
ethoxyphenyl)cyclohexanecarboxamide
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Property Value Source
N-(3-
IUPAC Name ethoxyphenyl)cyclohexanecarb  N/A
oxamide
Molecular Formula C15H21:NO2 Calculated
Molecular Weight 247.33 g/mol Calculated
CAS Number Not found N/A
Predicted XLogP3 3.5 Predicted
Predicted Hydrogen Bond )
1 Predicted
Donor Count
Predicted Hydrogen Bond )
2 Predicted
Acceptor Count
Predicted Rotatable Bond ]
4 Predicted
Count
Predicted Topological Polar )
38.3 A2 Predicted

Surface Area

Synthesis Protocol

The synthesis of N-(3-ethoxyphenyl)cyclohexanecarboxamide can be achieved via a
standard acylation reaction. This involves the reaction of 3-ethoxyaniline with
cyclohexanecarbonyl chloride. Below is a representative experimental protocol based on
general methods for the synthesis of N-aryl amides.

Reaction Scheme

Cyclohexanecarbonyl Pyridine, DCM
chloride 0°CtoRT

3-Ethoxyaniline + —> N-(3-ethoxyphenyl)cyclohexanecarboxamide

Click to download full resolution via product page
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Caption: Synthesis of N-(3-ethoxyphenyl)cyclohexanecarboxamide.

Experimental Methodology

Materials:

e 3-Ethoxyaniline

o Cyclohexanecarbonyl chloride

» Pyridine (or another suitable base, e.g., triethylamine)

e Dichloromethane (DCM) or other suitable aprotic solvent

e 1 M Hydrochloric acid (HCI)

o Saturated sodium bicarbonate (NaHCOs3) solution

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
¢ Solvents for chromatography (e.g., ethyl acetate, hexanes)
Procedure:

o Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve 3-ethoxyaniline (1 equivalent) and pyridine (1.2 equivalents) in anhydrous
dichloromethane.

» Addition of Acyl Chloride: Cool the solution to 0 °C using an ice bath. To this stirred solution,
add a solution of cyclohexanecarbonyl chloride (1.1 equivalents) in anhydrous
dichloromethane dropwise over 15-30 minutes.

e Reaction Progression: After the addition is complete, allow the reaction mixture to warm to
room temperature and stir for 4-12 hours. The progress of the reaction can be monitored by
thin-layer chromatography (TLC).
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o Workup: Upon completion, dilute the reaction mixture with dichloromethane. Wash the
organic layer sequentially with 1 M HCI, water, saturated NaHCOs solution, and brine.

» Drying and Concentration: Dry the organic layer over anhydrous MgSOa4 or Na2SOa, filter,
and concentrate the solvent under reduced pressure using a rotary evaporator.

 Purification: The crude product can be purified by column chromatography on silica gel using
a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) or by recrystallization
from an appropriate solvent system (e.g., ethanol/water or ethyl acetate/hexanes).

Potential Signaling Pathways and Biological Activity

While no specific biological activities or signaling pathway interactions have been documented
for N-(3-ethoxyphenyl)cyclohexanecarboxamide, the broader class of N-aryl carboxamides
has been investigated for a range of biological effects.

Areas of Investigation for Analogous Compounds

Derivatives of N-aryl carboxamides have shown potential in various therapeutic areas,
suggesting possible avenues for investigation for N-(3-
ethoxyphenyl)cyclohexanecarboxamide. These areas include:

o Anti-inflammatory Activity: Some N-aryl glycine derivatives have been synthesized and
evaluated for their anti-inflammatory properties.

o Antimicrobial and Antimycobacterial Effects: N-alkoxyphenyl-3-hydroxynaphthalene-2-
carboxanilides have demonstrated activity against various bacterial and mycobacterial
strains. For instance, N-(3-ethoxyphenyl)-3-hydroxynaphthalene-2-carboxamide was
identified as a potent inhibitor of photosynthetic electron transport.[1][2][3]

e Sensory Modulation: Certain N-aryl-hydroxyalkylidene-carboxamide compounds have been
explored for their effects on sensory processes, including the perception of itch and pain.

Logical Workflow for Biological Evaluation
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Caption: Workflow for assessing biological activity.

This guide provides a foundational understanding of N-(3-
ethoxyphenyl)cyclohexanecarboxamide for research and development purposes. Further
experimental work is necessary to fully characterize this compound and explore its potential
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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